Cas no 95536-04-2 (b-Lipotropin (human),9-L-glutamine- (9CI))

• Product name: b-Lipotropin (human),9-L-glutamine- (9CI)
• CAS No: 95536-04-2
• MF: C₃₉H₄₂N₆O₁₈
• MW: 882.780190944672
• CID: 804866
• PubChem ID: 125349

b-Lipotropin (human),9-L-glutamine- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-Lipotropin (human),9-L-glutamine- (9CI)
• beta-lipotropin, Gln(9)-
• L-THREONINE, N-(2,3-DIHYDROXYBENZOYL)GLYCYL-, TRIMOL. (2->2'),(2'->2''),(2''->2)-TRILACTONE
• DTXSID101045559
• N,N',N''-((((2R,3S,6R,7S,10R,11S)-2,6,10-Trimethyl-4,8,12-trioxo-1,5,9-trioxacyclododecane-3,7,11-triyl)tris(azanediyl))tris(2-oxoethane-2,1-diyl))tris(2,3-dihydroxybenzamide)
• 95536-41-7
• 36PG6K45CP
• UNII-36PG6K45CP
• N,N',N''-{[(2R,3S,6R,7S,10R,11S)-2,6,10-trimethyl-4,8,12-trioxo-1,5,9-trioxacyclododecane-3,7,11-triyl]tris[imino(2-oxoethane-2,1-diyl)]}tris(2,3-dihydroxybenzamide)
• beta-Lipotropin, glutamine(9)-
• Corynebactin
• Q14931586
• 9-Gln-beta-lipotropin
• SCHEMBL18913548
• 9-Glutamine-beta-lipotropin
• Bacillibactin
• 95536-04-2
• N-(2-(((2R,3S,6R,7S,10R,11S)-7,11-BIS((2-((2,3-DIHYDROXYBENZOYL)AMINO)ACETYL)AMINO)-2,6,10-TRIMETHYL-4,8,12-TRIOXO-1,5,9-TRIOXACYCLODODEC-3-YL)AMINO)-2-OXOETHYL)-2,3-DIHYDROXYBENZAMIDE
• CHEBI:31432
• 2,3-dihydroxybenzoate-glycine-threonine trimeric ester

• Inchi： InChI=1S/C39H42N6O18/c1-16-28(43-25(49)13-40-34(55)19-7-4-10-22(46)31(19)52)37(58)62-18(3)30(45-27(51)15-42-36(57)21-9-6-12-24(48)33(21)54)39(60)63-17(2)29(38(59)61-16)44-26(50)14-41-35(56)20-8-5-11-23(47)32(20)53/h4-12,16-18,28-30,46-48,52-54H,13-15H2,1-3H3,(H,40,55)(H,41,56)(H,42,57)(H,43,49)(H,44,50)(H,45,51)/t16-,17-,18-,28+,29+,30+/m1/s1
• InChI Key： RCQTVEFBFUNTGM-BDVHUIKKSA-N
• SMILES： CC1C(C(=O)OC(C(C(=O)OC(C(C(=O)O1)NC(=O)CNC(=O)C2=C(C(=CC=C2)O)O)C)NC(=O)CNC(=O)C3=C(C(=CC=C3)O)O)C)NC(=O)CNC(=O)C4=C(C(=CC=C4)O)O

Computed Properties

• Exact Mass: 882.255559
• Monoisotopic Mass: 882.255559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 63
• Rotatable Bond Count: 12
• Complexity: 1510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 375

Experimental Properties

• Density: 1.61
• Boiling Point: 1351.3°Cat760mmHg
• Flash Point: 771°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides